Cas no 2680662-81-9 (6-Acetamido-4-methoxypyridine-3-carboxylic acid)

• Product Name: 6-Acetamido-4-methoxypyridine-3-carboxylic acid
• CAS No: 2680662-81-9
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5646448
• PubChem ID: 165913784
• Update Time: 2025-05-20

6-Acetamido-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272839
• 6-acetamido-4-methoxypyridine-3-carboxylic acid
• 2680662-81-9
• 6-Acetamido-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H10N2O4/c1-5(12)11-8-3-7(15-2)6(4-10-8)9(13)14/h3-4H,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： HLMOSXXMHUQDPM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=C1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-Acetamido-4-methoxypyridine-3-carboxylic acid

Introduction to 6-Acetamido-4-methoxypyridine-3-carboxylic acid (CAS No. 2680662-81-9)

6-Acetamido-4-methoxypyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680662-81-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a pyridine core substituted with an acetamide group at the 6-position and a methoxy group at the 4-position, along with a carboxylic acid functionality at the 3-position. Its unique structural attributes make it a valuable intermediate in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial applications.

The compound's structural motif, combining an amide and ester-like functionalities with aromatic substitution patterns, positions it as a versatile building block for drug discovery. Recent advancements in medicinal chemistry have highlighted its potential in modulating biological pathways associated with inflammation and cancer. Specifically, derivatives of 6-acetamido-4-methoxypyridine-3-carboxylic acid have been explored for their ability to interact with protein targets involved in cell signaling and proliferation.

In the context of modern drug design, the presence of both polar (acetamide) and hydrophobic (pyridine ring) regions enhances the compound's solubility and binding affinity. This balance is critical for achieving optimal pharmacokinetic profiles in therapeutic applications. Furthermore, the methoxy group at position 4 influences electronic properties, enabling fine-tuning of reactivity for further chemical modifications.

Recent studies have demonstrated that 6-acetamido-4-methoxypyridine-3-carboxylic acid serves as a precursor for synthesizing inhibitors targeting enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases play pivotal roles in various diseases, including autoimmune disorders and solid tumors. By leveraging the compound's scaffold, researchers have designed molecules that exhibit potent inhibitory activity while minimizing off-target effects.

The carboxylic acid moiety at the 3-position provides a handle for further derivatization, allowing for the introduction of diverse functional groups through esterification or amidation reactions. This flexibility has enabled the creation of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for clinical development. Notably, several analogs derived from 6-acetamido-4-methoxypyridine-3-carboxylic acid have shown promising preclinical activity in models of inflammation and tumor growth.

From a synthetic chemistry perspective, 6-acetamido-4-methoxypyridine-3-carboxylic acid exemplifies an elegant example of constructing complex heterocycles through multi-step organic transformations. The synthesis typically involves palladium-catalyzed cross-coupling reactions to establish the pyridine ring system, followed by functional group interconversions to introduce the acetamide and methoxy groups. Advances in catalytic methods have improved yields and reduced reaction times, making large-scale production more feasible.

The pharmaceutical industry continues to recognize the importance of structurally diverse scaffolds like 6-acetamido-4-methoxypyridine-3-carboxylic acid in addressing unmet medical needs. Its role as a key intermediate underscores its significance in both academic research and industrial drug development pipelines. As computational chemistry tools become more sophisticated, virtual screening approaches are being employed to predict novel derivatives with enhanced biological activity.

In conclusion, 6-acetamido-4-methoxypyridine-3-carboxylic acid (CAS No. 2680662-81-9) represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features and synthetic accessibility make it indispensable for designing next-generation therapeutics targeting complex diseases. Ongoing research efforts are expected to uncover further applications, solidifying its place as a cornerstone of innovation in chemical biology.